N-(1-Benzyl-4-cyanopiperidin-4-yl)-1-methylpyrrolidine-2-carboxamide
Overview
Description
Molecular Structure Analysis
The molecular structure of “N-(1-Benzyl-4-cyanopiperidin-4-yl)-1-methylpyrrolidine-2-carboxamide” would likely be complex due to the presence of multiple functional groups. The benzyl group would likely be attached to the nitrogen of the cyanopiperidine group, and the pyrrolidine carboxamide group would likely be attached via a nitrogen .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. For example, a related compound, tert-butyl N-(1-benzyl-4-cyanopiperidin-4-yl)carbamate, has a molecular weight of 315.42, a density of 1.26±0.1 g/cm3, and a boiling point of 552.3±45.0 °C .Mechanism of Action
Safety and Hazards
The safety and hazards of “N-(1-Benzyl-4-cyanopiperidin-4-yl)-1-methylpyrrolidine-2-carboxamide” would depend on its specific properties. A related compound, (1-Benzyl-4-cyanopiperidin-4-yl)methyl 4-methylbenzenesulfonate, requires handling precautions such as moving the victim to fresh air if inhaled, washing off with soap and plenty of water if it comes into contact with skin, and rinsing with pure water for at least 15 minutes if it comes into contact with eyes .
Future Directions
The future directions for research on “N-(1-Benzyl-4-cyanopiperidin-4-yl)-1-methylpyrrolidine-2-carboxamide” would depend on its applications. If it’s a pharmaceutical compound, future research could focus on improving its efficacy, reducing its side effects, or finding new therapeutic applications .
properties
IUPAC Name |
N-(1-benzyl-4-cyanopiperidin-4-yl)-1-methylpyrrolidine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4O/c1-22-11-5-8-17(22)18(24)21-19(15-20)9-12-23(13-10-19)14-16-6-3-2-4-7-16/h2-4,6-7,17H,5,8-14H2,1H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNQKRVAPWJLEQI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC1C(=O)NC2(CCN(CC2)CC3=CC=CC=C3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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